Cas no 463336-26-7 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile is a boronic ester derivative featuring a thiophene backbone with a nitrile substituent. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stable dioxaborolane protecting group, which enhances shelf life and handling under ambient conditions. The electron-withdrawing nitrile group modulates reactivity, making it valuable for constructing conjugated systems in materials science and pharmaceutical intermediates. Its high purity and consistent performance ensure reliable results in synthetic applications. The compound is particularly useful in the preparation of heterocyclic architectures, offering precise control in C-C bond-forming reactions.

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile structure

463336-26-7 structure

Product Name:2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile

CAS No:463336-26-7

MF:C₁₁H₁₄BNO₂S

MW:235.11036157608

MDL:MFCD12407260

CID:930333

PubChem ID:22180786

Update Time:2025-05-28

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile
- 5-CYANOTHIOPHENE-2-BORONIC ACID PINACOL ESTER
- MFCD12407260
- 2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)thiophene-3-carbonitrile
- 2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIOPHENE-3-CARBONITRILE
- CS-0369270
- EN300-6249781
- Z2044784139
- DA-05678
- 463336-26-7
- XRUWLMWBUSUJPV-UHFFFAOYSA-N
- SCHEMBL2659269
- DTXSID80623312
- G63420
- MDL： MFCD12407260
- Inchi： 1S/C11H14BNO2S/c1-10(2)11(3,4)15-12(14-10)9-8(7-13)5-6-16-9/h5-6H,1-4H3
- InChI Key： XRUWLMWBUSUJPV-UHFFFAOYSA-N
- SMILES： S1C=CC(C#N)=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

Exact Mass: 235.0838300g/mol
Monoisotopic Mass: 235.0838300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.5Å²

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A169005164-1g	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile	463336-26-7	95%	1g	$682.00	2023-09-01
Chemenu	CM134481-250mg	2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile	463336-26-7	95%	250mg	$668	2024-07-16
Chemenu	CM134481-500mg	2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile	463336-26-7	95%	500mg	$1038	2024-07-16
Chemenu	CM134481-1g	2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile	463336-26-7	95%	1g	$1322	2024-07-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T908251-25mg	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile	463336-26-7	95%	25mg	2,430.00	2021-05-17
eNovation Chemicals LLC	K37107-1g	2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile	463336-26-7	97%	1g	$1180	2024-05-25
Enamine	EN300-6249781-0.05g	2-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile	463336-26-7	95%	0.05g	$261.0	2023-07-10
Enamine	EN300-6249781-0.1g	2-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile	463336-26-7	95%	0.1g	$388.0	2023-07-10
Enamine	EN300-6249781-0.25g	2-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile	463336-26-7	95%	0.25g	$555.0	2023-07-10
Enamine	EN300-6249781-0.5g	2-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbonitrile	463336-26-7	95%	0.5g	$875.0	2023-07-10